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Compound of Interest

Compound Name: bd750

Cat. No.: B1662695

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and
disposal procedures for the handling of BD750 (CAS No. 892686-59-8). Adherence to these
guidelines is critical to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and Immediate Precautions

BD750 is an immunosuppressant and a benzothiazole derivative. It is classified as Acutely
toxic (Oral, Category 3). The primary hazard is toxicity if swallowed.[1]

Signal Word: Danger
Hazard Statement: H301 - Toxic if swallowed.

Immediate Actions:

Read and understand the Safety Data Sheet (SDS) before handling.

Ensure an accessible safety shower and eye wash station are available.[2]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the designated handling area.[1]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure.

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves.

While specific breakthrough
times for BD750 are not
available, nitrile gloves offer
good resistance to a range of
chemicals. Double gloving is
recommended for extended

contact.

Eye Protection

Safety glasses with side-

shields or goggles.

Protects against splashes and

airborne particles.

Skin and Body Protection

Long-sleeved laboratory coat.

Prevents skin contact with the

chemical.

Respiratory Protection

Use a certified dust mask if
handling fine powders or if

there is a risk of aerosolization.

Minimizes inhalation of the

toxic compound.

Chemical and Physical Properties

A summary of the known quantitative data for BD750 is provided below for easy reference.
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Property Value

Molecular Formula C14H13Ns0S

Molecular Weight 271.34 g/mol [3]

Appearance Solid Powder

Purity >98%

Solubility DMSO: = 30 mg/mL (110.56 mM)[4]

Short-term (days to weeks): 0 - 4°C; Long-term

Storage Temperature
(months to years): -20°C[3]

Shelf Life >2 years if stored properly[3]

Experimental Protocol: Preparation of Stock
Solutions

The following is a general protocol for the preparation of stock solutions of BD750 for in vitro
experiments. This should be adapted based on specific experimental needs.

Materials:

BD750 powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips
Procedure:

» Pre-weighing: In a chemical fume hood, carefully weigh the desired amount of BD750
powder.

 Dissolution: Add the appropriate volume of DMSO to the BD750 powder to achieve the
desired stock concentration (e.g., 30 mg/mL).
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e Vortexing: Vortex the solution until the BD750 is completely dissolved. Gentle heating or
sonication can be used to aid dissolution if necessary.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Storage: Store the aliquoted stock solutions at -20°C for up to one month or at -80°C for up
to six months.

Spill and Emergency Procedures

Immediate and appropriate response to spills is crucial to prevent exposure and contamination.

Minor Spill (Small quantity of solid)

o Alert personnel: Inform others in the immediate area.
o Don appropriate PPE: Wear gloves, safety goggles, and a lab coat.

o Contain the spill: Cover the spill with a dry absorbent material (e.g., vermiculite, sand, or a
spill pillow).

o Collect the residue: Carefully sweep the absorbed material into a designated waste
container. Avoid generating dust.

o Decontaminate the area: Clean the spill area with soap and water.

o Dispose of waste: Label the waste container and dispose of it as hazardous waste according
to institutional guidelines.

Major Spill
o Evacuate the area: Immediately alert everyone to evacuate the laboratory.
 Isolate the area: Close the doors to the affected area to contain any airborne powder.

» Seek assistance: Contact your institution's Environmental Health and Safety (EHS)
department or emergency response team.
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» Attend to injured personnel: If anyone has been exposed, move them to a safe area and
begin first aid.

First Aid Measures

« |If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor. Rinse
mouth with water.

o Skin Contact: Remove contaminated clothing and rinse the affected skin thoroughly with
large amounts of water.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.
Disposal Plan
All waste containing BD750 must be treated as hazardous waste.

e Solid Waste: Collect all solid waste, including contaminated PPE and spill cleanup materials,
in a clearly labeled, sealed container.

e Liquid Waste: Collect any liquid waste containing BD750 in a labeled, sealed, and
appropriate waste container. Do not dispose of it down the drain.

» Disposal: Arrange for the disposal of all hazardous waste through your institution's EHS
department, following all local, state, and federal regulations.

Workflow and Decision Making

The following diagram illustrates the logical workflow for the safe handling of BD750.
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Caption: Workflow for the safe handling of BD750 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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